Cas no 18794-77-9 (2-Hexylthiophene)

2-Hexylthiophene Properties

Names and Identifiers

• 2-Hexylthiophene
• 2-N-HEXYLTHIOPHENE
• 2-hexylthienyl
• 2-hexylthiophen
• 2-hexyl-thiophene
• 2-n-Hexylthiophene1000µg
• a-Hexylthiophene
• Thiophene,2-hexyl
• FEMA 4137
• Einecs 242-579-4
• 2-hexyl-thiophen
• Thiophene, 2-hexyl-
• ALPHA-HEXYLTHIOPHENE
• +Expand

• MDL： MFCD00022535
• InChIKey： QZVHYFUVMQIGGM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16S/c1-2-3-4-5-7-10-8-6-9-11-10/h6,8-9H,2-5,7H2,1H3
• SMILES： CCCCCCC1=CC=CS1
• BRN： 110220

Computed Properties

• Exact Mass: 168.09700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Heavy Atom Count: 11
• Complexity: 90.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.87090
• PSA: 28.24000
• Refractive Index: n20/D 1.496
• Water Partition Coefficient: Soluble in most organic solvents and ethanol Soluble . Insoluble in water.
• Boiling Point: 92°C/10mmHg(lit.)
• Melting Point: -39.15°C (estimate)
• Flash Point: 107°C
• FEMA: 4137 | 2-HEXYLTHIOPHENE
• Color/Form: Uncertain
• Solubility: Uncertain
• λmax: 234(EtOH)(lit.)
• Density: 0.932 g/mL at 25 °C

2-Hexylthiophene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S37/39
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H302,H319,H413
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases： 22-36
• Signal Word：Warning

2-Hexylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%